6-(3,5-Dimethoxyphenyl)-3-(1-methyl-4-piperidinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H21N5O2S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 6-(3,5-dimethoxyphenyl)-3-(1-methylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H21N5O2S/c1-21-6-4-11(5-7-21)15-18-19-17-22(15)20-16(25-17)12-8-13(23-2)10-14(9-12)24-3/h8-11H,4-7H2,1-3H3
• InChI Key: CNVDIZXMHVLGBY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2=NN=C3N2N=C(S3)C4=CC(=CC(=C4)OC)OC

Description

6-(3,5-Dimethoxyphenyl)-3-(1-methyl-4-piperidinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound featuring a fused triazole-thiadiazole core. Its structure is characterized by a 3,5-dimethoxyphenyl group at position 6 and a 1-methylpiperidinyl moiety at position 3 (Figure 1). The 1-methylpiperidinyl substituent introduces a basic nitrogen, which may influence pharmacokinetic properties such as solubility and bioavailability .

This compound belongs to the 3,6-disubstituted triazolo[3,4-b]thiadiazole class, a scaffold known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects . Its synthesis likely follows established protocols involving cyclization of 4-amino-5-mercapto-1,2,4-triazoles with carboxylic acid derivatives under reflux with phosphorous oxychloride or via microwave-assisted methods .

Biological Activity

The compound 6-(3,5-Dimethoxyphenyl)-3-(1-methyl-4-piperidinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a member of the triazolothiadiazole family, which has garnered attention due to its diverse biological activities. This article will explore its biological activity, focusing on pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The structural formula of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{N}_{4}\text{O}_{2}\text{S}$$

This structure features a triazole ring fused with a thiadiazole moiety, contributing to its unique biological properties.

Anticancer Activity

Research indicates that triazolothiadiazole derivatives exhibit significant anticancer properties. A study highlighted that certain derivatives showed high selectivity against cancer cell lines with IC50 values below 64.5 μg/mL. These compounds were found to disrupt microtubule networks in A549 cells (lung carcinoma) and inhibited tubulin polymerization, which is crucial for cancer cell division .

Antimicrobial Activity

The compound has demonstrated notable antimicrobial effects against various pathogens. In vitro studies reported significant antibacterial activity against four human pathogenic bacteria, suggesting potential applications in treating bacterial infections . Additionally, it has shown antiviral properties against HIV-1 and HIV-2 in MT-4 cells, further expanding its therapeutic potential .

Anti-inflammatory and Analgesic Effects

Triazolothiadiazoles have also been evaluated for their anti-inflammatory and analgesic properties. Compounds derived from this class have been shown to inhibit pro-inflammatory cytokines and reduce pain responses in animal models, indicating their potential role in managing inflammatory diseases .

The mechanisms underlying the biological activities of these compounds include:

• Inhibition of Enzymatic Activity : Many derivatives have been shown to inhibit enzymes such as acetylcholinesterase and alkaline phosphatase, which are linked to neurodegenerative diseases and cancer proliferation respectively .
• Disruption of Microtubule Dynamics : The ability to interfere with microtubule polymerization is a significant mechanism for anticancer activity.
• Antioxidant Properties : Some derivatives exhibit antioxidant effects, which can mitigate oxidative stress-related damage in cells .

Case Studies

• Anticancer Efficacy : A specific study on a derivative of the compound indicated an IC50 value of 64.5 μg/mL against human embryonic kidney (HEK-293) cells while maintaining low toxicity levels. This demonstrates the compound's selective cytotoxicity towards cancer cells compared to normal cells .
• Antimicrobial Testing : In another study, several derivatives were tested against common pathogens. The results indicated a broad spectrum of activity with minimum inhibitory concentrations (MICs) significantly lower than those of standard antibiotics used for comparison .

Summary Table of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	IC50 < 64.5 μg/mL in A549 cells
Antibacterial	Effective against four pathogenic bacteria
Antiviral	Inhibitory effects on HIV-1 and HIV-2
Anti-inflammatory	Reduced pro-inflammatory cytokines
Analgesic	Pain response reduction in animal models

Comparison with Similar Compounds

Table 1: Structural and Pharmacological Comparison of Selected Triazolo[3,4-b]thiadiazoles

Compound Name	R3 Substituent	R6 Substituent	Key Activities	References
Target Compound	1-Methyl-4-piperidinyl	3,5-Dimethoxyphenyl	Anticancer (inferred)
3-(4-Pyridinyl)-6-(2-amino-3,5-dibromophenyl) (14d)	4-Pyridinyl	2-Amino-3,5-dibromophenyl	Antibacterial
3-(3,4-Dimethoxyphenyl)-6-(2-nitro-4-methylphenyl) (15a)	3,4-Dimethoxyphenyl	2-Nitro-4-methylphenyl	Cytotoxic
3-(5'-Fluoro-2'-methoxybiphenyl)-6-(substituted) (3b, 3g)	5'-Fluoro-2'-methoxybiphenyl	Varied (e.g., halogen, nitro)	Anticancer, Antibacterial
6-(Perfluorophenyl)-3-R-phenyl (109)	R-Phenyl	Perfluorophenyl	Cytotoxic
3-(3-Chlorophenyl)-6-aryl (5a–j)	3-Chlorophenyl	Aryl	Antimicrobial

Key Observations:

• Electron-Donating Groups : The 3,5-dimethoxyphenyl group in the target compound contrasts with electron-withdrawing substituents (e.g., nitro in 15a or perfluorophenyl in 109), which may reduce cytotoxicity but enhance selectivity .
• Piperidinyl vs.
• Lipophilicity : The dimethoxy groups increase logP relative to halogenated analogues (e.g., 14d), suggesting better blood-brain barrier penetration .

Pharmacological Activity Comparison

Anticancer Activity

• The target compound’s dimethoxyphenyl group is structurally similar to 3,4,5-trimethoxy derivatives (e.g., 11c in ), which exhibit tubulin polymerization inhibition. However, its piperidinyl group may reduce toxicity compared to naphthyloxymethyl substituents in Hep G2-active compounds .
• Microwave-synthesized analogues (3b, 3g) with fluoro and methoxy groups show IC50 values <10 μM against MCF-7 cells, suggesting the target compound may require similar substituent optimization for potency .

Antimicrobial Activity

• Chlorophenyl-substituted analogues (5a–j) display MIC values of 12.5–50 μg/mL against S. aureus, whereas the target compound’s methoxy groups may lower activity due to reduced electrophilicity .

Preparation Methods

Core Heterocycle Formation

The triazolo[3,4-b]thiadiazole scaffold is constructed via cyclocondensation of 4-amino-5-(3,5-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol with 1-methylpiperidine-4-carboxylic acid. Phosphorous oxychloride (POCl₃) serves as both solvent and dehydrating agent, facilitating thiadiazole ring closure.

Reaction Conditions :

• Molar Ratio : 1:1 (triazole-thiol : carboxylic acid)
• Temperature : Reflux at 110–115°C
• Duration : 7–8 hours

Post-reaction, the mixture is quenched on crushed ice, neutralized with potassium carbonate (K₂CO₃), and adjusted to pH 8–9 using potassium hydroxide (KOH) to precipitate the crude product.

Substitution Pattern Optimization

The 3,5-dimethoxyphenyl group at position 6 is introduced via electrophilic aromatic substitution during triazole-thiol synthesis. Key steps include:

• Nitration of 3,5-dimethoxybenzoic acid to introduce a nitro group.
• Reduction to the corresponding amine using hydrogen/palladium-carbon (H₂/Pd-C).
• Cyclization with thiocarbohydrazide to form the triazole-thiol intermediate.

Critical Process Parameters

Solvent and Catalyst Selection

• Phosphorous Oxychloride : Enhances electrophilicity of the carbonyl group, enabling nucleophilic attack by the triazole-thiol’s sulfur atom.
• DMF/Ethanol (1:1) : Used for recrystallization to achieve >95% purity.

Yield Optimization Strategies

Parameter	Optimal Range	Impact on Yield
Reaction Temperature	110–115°C	<110°C: Incomplete cyclization; >120°C: Decomposition
POCl₃ Volume	10 mL per 0.01 M	Lower volumes reduce reaction efficiency
Quenching Rate	Gradual ice addition	Rapid quenching causes impurities

Structural Confirmation and Analytical Data

Spectroscopic Characterization

• IR Spectroscopy :
  • 3055 cm⁻¹ (C-H aromatic stretch)
  • 1620 cm⁻¹ (C=N/C=S stretch)
• ¹H NMR (400 MHz, DMSO-d₆) :
  • δ 3.72 (s, 6H, OCH₃)
  • δ 3.25–3.40 (m, 4H, piperidine-H)
  • δ 6.80–7.10 (m, 3H, aromatic-H)
• Mass Spectrometry :
  • m/z 359.4 [M+H]⁺ (calculated: 359.14)

Crystallographic Data (Analog-Based Inference)

• Dihedral Angles :
  • 4.3–4.4° between triazolo-thiadiazole core and aryl substituents.
• Intermolecular Interactions :
  • C-H⋯N hydrogen bonds form centrosymmetric dimers.

Challenges and Mitigation

Common Side Reactions

• Oxidation of Thiol Group : Minimized by inert atmosphere (N₂/Ar).
• Piperidine Ring Opening : Controlled via strict temperature regulation.

Purification Challenges

• Byproduct Removal : Column chromatography (silica gel, ethyl acetate/hexane) resolves co-eluting impurities.

Industrial-Scale Considerations

Parameter	Lab-Scale Protocol	Scalable Adjustment
Mixing	Magnetic stirring	Mechanical agitation
Cooling	Ice bath	Jacketed reactor
Crystallization	Slow evaporation	Seeded cooling

Q & A

Q. What are the standard synthetic protocols for preparing triazolo-thiadiazole derivatives like 6-(3,5-dimethoxyphenyl)-3-(1-methyl-4-piperidinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole?

• Methodological Answer : The core triazolo-thiadiazole scaffold is typically synthesized via cyclocondensation of 4-amino-5-substituted-1,2,4-triazole-3-thiols with carboxylic acids in the presence of phosphoryl chloride (POCl₃) or polyphosphoric acid (PPA). For example, substituents at the 3- and 6-positions are introduced using aryl/heteroaryl carboxylic acids and thiol precursors. Reaction conditions (e.g., reflux in PPA for 4–6 hours at 120–140°C) are critical for yield optimization . Key Data :

Reagent System	Temperature (°C)	Reaction Time (h)	Yield Range (%)
POCl₃	80–100	4–6	60–75
PPA	120–140	4–6	70–85

Q. How is structural characterization of this compound performed?

• Methodological Answer : Confirmation of the triazolo-thiadiazole structure relies on:

• NMR : Distinct signals for aromatic protons (δ 6.5–8.0 ppm) and methoxy groups (δ 3.8–4.0 ppm).
• X-ray crystallography : Resolves π-stacking interactions and hydrogen-bonding networks (e.g., C–H⋯N bonds) critical for crystal packing .
• Mass spectrometry : Molecular ion peaks ([M+H]⁺) validate the molecular formula .

Q. What in vitro assays are used to evaluate the biological activity of triazolo-thiadiazole derivatives?

• Methodological Answer : Common assays include:

• Antimicrobial activity : Disk diffusion or broth microdilution against S. aureus, E. coli, and C. albicans .
• Anti-inflammatory activity : COX-1/COX-2 inhibition assays using enzyme-linked immunosorbent assays (ELISA) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) .

Advanced Research Questions

Q. How do substituents at the 3- and 6-positions influence biological activity?

• Methodological Answer : Structure-activity relationship (SAR) studies demonstrate:

• 3-Position : Bulky groups (e.g., 1-methyl-4-piperidinyl) enhance membrane permeability and target binding via hydrophobic interactions .
• 6-Position : Electron-withdrawing groups (e.g., 3,5-dimethoxyphenyl) improve solubility and π-π stacking with enzyme active sites (e.g., COX-2) .
  Example Data :

Substituent (6-position)	COX-2 IC₅₀ (µM)	Solubility (mg/mL)
3,5-Dimethoxyphenyl	0.45	0.12
2-Chlorophenyl	1.20	0.08

Q. What computational strategies are used to predict the drug-likeness of this compound?

• Methodological Answer :

• Molecular docking : Targets like COX-2 (PDB: 3LN1) or bacterial sortases are modeled to assess binding affinity. AutoDock Vina or Schrödinger Suite are common tools .
• ADME prediction : SwissADME or pkCSM estimate logP (optimal: 2–3), bioavailability (≥30%), and cytochrome P450 interactions .

Q. How can contradictory biological data across studies be resolved?

• Methodological Answer : Discrepancies (e.g., variable antimicrobial potency) may arise from:

• Assay conditions : Adjust inoculum size or culture medium (e.g., Mueller-Hinton vs. RPMI-1640) .
• Structural analogs : Compare substituent effects (e.g., 3-trifluoromethyl vs. 3-pyridinyl derivatives) using standardized protocols .

Q. What strategies improve aqueous solubility for in vivo studies?

• Methodological Answer :

• Salt formation : Synthesize hydrochloride or sodium salts via reaction with HCl/NaOH .
• Co-solvents : Use DMSO:PEG-400 (1:4) for parenteral formulations .